Cas no 1860510-25-3 (N-[3-(aminomethyl)cyclopentyl]cyclopropanesulfonamide)

• Product Name: N-[3-(aminomethyl)cyclopentyl]cyclopropanesulfonamide
• CAS No: 1860510-25-3
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 5961337
• PubChem ID: 165849440
• Update Time: 2025-05-20

N-[3-(aminomethyl)cyclopentyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(aminomethyl)cyclopentyl]cyclopropanesulfonamide
• 1860510-25-3
• EN300-740553

• Inchi： 1S/C9H18N2O2S/c10-6-7-1-2-8(5-7)11-14(12,13)9-3-4-9/h7-9,11H,1-6,10H2
• InChI Key： IDWCQZRYXLNDTO-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1CCC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 218.10889899g/mol
• Monoisotopic Mass: 218.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.6Ų

Additional information on N-[3-(aminomethyl)cyclopentyl]cyclopropanesulfonamide

N-[3-(Aminomethyl)cyclopentyl]cyclopropanesulfonamide: A Comprehensive Overview

N-[3-(Aminomethyl)cyclopentyl]cyclopropanesulfonamide, identified by the CAS Registry Number 1860510-25-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements related to this compound.

The molecular structure of N-[3-(Aminomethyl)cyclopentyl]cyclopropanesulfonamide comprises a cyclopentane ring substituted with an aminomethyl group at the 3-position and a cyclopropane sulfonamide moiety. This combination of functional groups imparts distinctive chemical and physical properties to the compound. The cyclopropane ring, known for its high strain energy, contributes to the compound's reactivity and stability under certain conditions. The sulfonamide group, on the other hand, is known for its ability to form hydrogen bonds, which can influence the compound's solubility and bioavailability.

Recent studies have explored the synthesis of N-[3-(Aminomethyl)cyclopentyl]cyclopropanesulfonamide through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for research purposes. Researchers have also investigated the stereochemistry of the molecule, revealing that the spatial arrangement of substituents plays a crucial role in its pharmacokinetic profile.

In terms of applications, N-[3-(Aminomethyl)cyclopentyl]cyclopropanesulfonamide has shown promise in drug design due to its ability to modulate biological targets such as enzymes and receptors. For instance, studies have demonstrated its potential as a lead compound in anti-inflammatory and antitumor therapies. Additionally, its unique physical properties make it a candidate for advanced materials development, particularly in the creation of high-performance polymers.

From an environmental perspective, understanding the degradation pathways of N-[3-(Aminomethyl)cyclopentyl]cyclopropanesulfonamide is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under various conditions, providing insights into its persistence in different ecosystems.

In conclusion, N-[3-(Aminomethyl)cyclopentyl]cyclopropanesulfonamide (CAS No: 1860510-25-3) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Ongoing research continues to unlock its potential, making it a subject of ongoing interest for scientists and industry professionals alike.